5-fluoro-4-thio-2/'-deoxyuridylate
5-fluoro-4-thio-2/'-deoxyuridylate
Brand Name:
Vulcanchem
CAS No.:
114319-04-9
VCID:
VC0040518
InChI:
InChI=1S/C9H12FN2O7PS/c10-4-2-12(9(14)11-8(4)21)7-1-5(13)6(19-7)3-18-20(15,16)17/h2,5-7,13H,1,3H2,(H,11,14,21)(H2,15,16,17)/t5-,6+,7+/m0/s1
SMILES:
C1C(C(OC1N2C=C(C(=S)NC2=O)F)COP(=O)(O)O)O
Molecular Formula:
C9H12FN2O7PS
Molecular Weight:
342.24 g/mol
5-fluoro-4-thio-2/'-deoxyuridylate
CAS No.: 114319-04-9
Main Products
VCID: VC0040518
Molecular Formula: C9H12FN2O7PS
Molecular Weight: 342.24 g/mol
| CAS No. | 114319-04-9 |
|---|---|
| Product Name | 5-fluoro-4-thio-2/'-deoxyuridylate |
| Molecular Formula | C9H12FN2O7PS |
| Molecular Weight | 342.24 g/mol |
| IUPAC Name | [(2R,3S,5R)-5-(5-fluoro-2-oxo-4-sulfanylidenepyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C9H12FN2O7PS/c10-4-2-12(9(14)11-8(4)21)7-1-5(13)6(19-7)3-18-20(15,16)17/h2,5-7,13H,1,3H2,(H,11,14,21)(H2,15,16,17)/t5-,6+,7+/m0/s1 |
| Standard InChIKey | VLTZYBAOAJCYLU-RRKCRQDMSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C(=S)NC2=O)F)COP(=O)(O)O)O |
| SMILES | C1C(C(OC1N2C=C(C(=S)NC2=O)F)COP(=O)(O)O)O |
| Canonical SMILES | C1C(C(OC1N2C=C(C(=S)NC2=O)F)COP(=O)(O)O)O |
| Synonyms | 4-thio-5-FdUMP 4-thio-5-fluoro-dUMP 5-fluoro-4-thio-2'-deoxyuridine 5'-monophosphate 5-fluoro-4-thio-2'-deoxyuridylate 5-fluoro-4-thio-2'-dUMP |
| PubChem Compound | 3035986 |
| Last Modified | Nov 11 2021 |
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